Cas no 791616-56-3 ((R)-3,3′-Bis(2-naphthyl)-1,1′-binaphthalene-2,2′-diyl hydrogen phosphate)

(R)-3,3′-Bis(2-naphthyl)-1,1′-binaphthalene-2,2′-diyl hydrogen phosphate structure

791616-56-3 structure

Product Name:(R)-3,3′-Bis(2-naphthyl)-1,1′-binaphthalene-2,2′-diyl hydrogen phosphate

CAS No:791616-56-3

MF:C₄₀H₂₅O₄P

MW:600.597871541977

MDL:MFCD17676198

CID:2084569

Update Time:2025-04-22

(R)-3,3′-Bis(2-naphthyl)-1,1′-binaphthalene-2,2′-diyl hydrogen phosphate Chemical and Physical Properties

Names and Identifiers

- R-4-OXIDE-4-HYDROXY-2,6-DI-2-NAPHTHALENYL-DINAPHTHO[2,1-D:1',2'-F][1,3,2]DIOXAPHOSPHEPIN
- (11bR)-4-Hydroxy-2,6-di-2-naphthalenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
- (R)-3,3′-Bis(2-naphthyl)-1,1′-binaphthalene-2,2′-diyl hydrogen phosphate
- MDL： MFCD17676198
- Inchi： 1S/C40H25O4P/c41-45(42)43-39-35(31-19-17-25-9-1-3-11-27(25)21-31)23-29-13-5-7-15-33(29)37(39)38-34-16-8-6-14-30(34)24-36(40(38)44-45)32-20-18-26-10-2-4-12-28(26)22-32/h1-24H,(H,41,42)
- InChI Key： IHLZSTKPUGDSET-UHFFFAOYSA-N
- SMILES： O=P1(OC2C(C3C=C4C(C=CC=C4)=CC=3)=CC3C(C=2C2C(=C(C4C=C5C(C=CC=C5)=CC=4)C=C4C=2C=CC=C4)O1)=CC=CC=3)O

(R)-3,3′-Bis(2-naphthyl)-1,1′-binaphthalene-2,2′-diyl hydrogen phosphate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-1390-100mg	(R)-3,3′-Bis(2-naphthyl)-1,1′-binaphthalene-2,2′-diyl hydrogen phosphate	791616-56-3	98%,(99%ee)	100mg	2565.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PB658-200mg	(R)-3,3′-Bis(2-naphthyl)-1,1′-binaphthalene-2,2′-diyl hydrogen phosphate	791616-56-3	98% 99%ee	200mg	1073.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PB658-50mg	(R)-3,3′-Bis(2-naphthyl)-1,1′-binaphthalene-2,2′-diyl hydrogen phosphate	791616-56-3	98% 99%ee	50mg	356.0CNY	2021-07-12
abcr	AB491458-100 mg	(11bR)-4-Hydroxy-2,6-di-2-naphthalenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 98%, (99% ee); .	791616-56-3	98%	100mg	€174.00	2023-06-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R854221-250mg	(11bR)-4-Hydroxy-2,6-di-2-naphthalenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin	791616-56-3	≥98%,99%e.e.	250mg	￥889.20	2022-06-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R854221-1g	(11bR)-4-Hydroxy-2,6-di-2-naphthalenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin	791616-56-3	≥98%,99%e.e.	1g	￥2,682.00	2022-06-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R854221-100mg	(11bR)-4-Hydroxy-2,6-di-2-naphthalenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin	791616-56-3	≥98%,99%e.e.	100mg	￥407.70	2022-06-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-1390-100mg	(11bR)-4-Hydroxy-2,6-di-2-naphthalenyl-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin,98%,(99%ee)	791616-56-3	98%,(99%ee)	100mg	2565CNY	2021-05-08
eNovation Chemicals LLC	Y1235252-250mg	R-4-oxide-4-hydroxy-2,6-di-2-naphthalenyl-Dinaphtho[2,1-d	791616-56-3	97%	250mg	$140	2024-06-06
eNovation Chemicals LLC	Y1235252-1g	R-4-oxide-4-hydroxy-2,6-di-2-naphthalenyl-Dinaphtho[2,1-d	791616-56-3	97%	1g	$340	2024-06-06

(R)-3,3′-Bis(2-naphthyl)-1,1′-binaphthalene-2,2′-diyl hydrogen phosphate Production Method

Production Method 1

215433-53-7

791616-56-3

Reaction Conditions

1.1 Reagents: Triethylamine , Phosphorus oxychloride Solvents: Dichloromethane ; 12 h, reflux
1.2 Reagents: Pyridine , Hydrochloric acid Solvents: Water ; 12 h, reflux

Reference

Desymmetrizing Enantio- and Diastereoselective Selenoetherification through Supramolecular Catalysis

See, Jie Yang ; Yang, Hui; Zhao, Yu ; Wong, Ming Wah ; Ke, Zhihai ; et al, ACS Catalysis, 2018, 8(2), 850-858

Production Method 2

215433-53-7

791616-56-3

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ; 12 h, rt
1.2 Reagents: Water ; 6 h, rt

Reference

Biomimetic Asymmetric 1,3-Dioplar Cycloaddition: Amino Acid Precursors in Biosynthesis Serve as Latent Azomethine Ylides

Guo, Chang; Song, Jin; Gong, Liu-Zhu, Organic Letters, 2013, 15(11), 2676-2679

Production Method 3

18531-94-7

791616-56-3

Reaction Conditions

Reference

Palladium(0)-catalyzed asymmetric C(sp3)-H arylation using a chiral binol-derived phosphate and an achiral ligand

Yang, Lei; Melot, Romain; Neuburger, Markus; Baudoin, Olivier, Chemical Science, 2017, 8(2), 1344-1349

Production Method 4

215433-53-7

791616-56-3

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ; 80 °C; 12 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 3 h, reflux

Reference

Hypercrosslinking chiral Bronsted acids into porous organic polymers for efficient heterogeneous asymmetric organosynthesis

Zhang, Yuwei; Zhang, Zhenwei; Ma, Si; Jia, Ji; Xia, Hong; et al, Journal of Materials Chemistry A: Materials for Energy and Sustainability, 2021, 9(45), 25369-25373

Production Method 5

215433-53-7

791616-56-3

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ; 6 h, rt
1.2 Reagents: Water ; 30 min, rt

Reference

Enantioselective Organocatalytic Reductive Amination

Storer, R. Ian; Carrera, Diane E.; Ni, Yike; MacMillan, David W. C., Journal of the American Chemical Society, 2006, 128(1), 84-86

Production Method 6

215433-53-7

791616-56-3

Reaction Conditions

1.1 Reagents: Pyridine , Phosphorus oxychloride Solvents: Pyridine ; 12 h, rt
1.2 Reagents: Water ; 6 h, rt

Reference

Organocatalytic Synthesis of Spiro[pyrrolidin-3,3'-oxindoles] with High Enantiopurity and Structural Diversity

Chen, Xiao-Hua; Wei, Qiang; Luo, Shi-Wei; Xiao, Han; Gong, Liu-Zhu, Journal of the American Chemical Society, 2009, 131(38), 13819-13825

Production Method 7

215433-53-7

791616-56-3

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ; rt; 5 h, 70 °C
1.2 Reagents: Water ; 2 h, 70 °C

Reference

Synthesis of Novel Chiral Phosphoric Acid-Bearing Two Acidic Phenolic Hydroxyl Groups and its Catalytic Evaluation for Enantioselective Friedel-Crafts Alkylation of Indoles and Enones

Liu, Xiong-Li; Yu, Zhang-Biao; Pan, Bo-Wen; Chen, Lin; Feng, Ting-Ting; et al, Journal of Heterocyclic Chemistry, 2015, 52(2), 628-634